139264-17-8(Zolmitriptan),ZMT,Zomig

Zolmitriptan Properties

Names and Identifiers

- Zolmitriptan
- (4r)-4-[[3-(2-dimethylaminoethyl)-1h-indol-5-yl]methyl]oxazolidin-2-one
- (S)-4-[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone
- ZOLMITRIFTAN
- (S)-4-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl]-2-oxazolidinone
- (S)-4-[3-(2-Dimethylamino-ethyl)-1H-indol-5-ylmethyl]-oxazolidin-2-one
- 311C90
- BW-311C90
- (4S)-4-((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)-2-oxazolidinone
- (S)-4-((3-(2-(Dimethylamino)ethyl)indol-5-yl)methyl)-2-oxazolidinone
- Zomig
- Zomigoro
- Zomigon
- Flezol
- Zomig-ZMT
- Zomig ZMT
- Zomig Nasal Spray
- zolmitriptanum
- AscoTopand
- AscoTop
- Zolmitriptan (Zomig)
- 2FS66TH3YW
- 4-((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)-2-oxazolidinone
- C16H21N3O2
- (S)-4-((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)-2-oxazol
- ZOLMITRIPTANE
- Assists Mi Qu Pu Tanzania
- Zolmitriptan (150 mg)
- (4R)-4-({3-[2-(diMethylaMino)ethyl]-1H-indol-5-yl}Methyl)-1,3-oxazolidin-2-one
- ZolMitriptan(ZoMig)
- ZolMitriptan API
- Tox21_111455_1
- ZOLMITRIPTAN [VANDF]
- SR-05000001693-1
- SBI-0206762.P001
- HY-B0229
- (4S)-4-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone
- SPECTRUM1505281
- 2-Oxazolidinone, 4-((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)-, (S)-
- Zolmitriptan RapidFilm
- (S)-4-((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)oxazolidin-2-one
- 2-Oxazolidinone, 4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-, (4S)-
- ZOLMITRIPTAN [MI]
- (S)-4-[[3-[2-(Dimethylamino)ethyl]indol-5-yl]methyl]-2-oxazolidinone
- 4-((3-(2-dimethylaminoethyl)-1H-indol-5-yl)methyl)oxazolidin-2-one
- Zomig (TN)
- ZOLMITRIPTAN [EP MONOGRAPH]
- Spectrum2_000728
- (4S)-4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
- (4S)-4-((3-(2-(Dimethylamino)ethyl) -1H-indol-5-yl)methyl)-2-oxazolidinone
- SW197762-2
- SR-05000001693
- Cvt-427
- NCGC00263884-08
- D00415
- Q218820
- 2-Oxazolidinone, 4-((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)-,(S)-
- C07218
- ZOLMITRIPTAN (MART.)
- EN300-18567396
- Pharmakon1600-01505281
- HMS1922B04
- ZOLMITRIPTAN [JAN]
- Zolmitriptan [USAN:INN:BAN]
- CHEBI:10124
- AKOS015850706
- (s)-4-{3-[2-(dimethylamino)ethyl]-1h-indol-5-ylmethyl}oxazolidin-2-one
- ULSDMUVEXKOYBU-ZDUSSCGKSA-N
- ZOLMITRIPTAN [MART.]
- zipton
- Zolmitriptan (JAN/USP/INN)
- 4-[[3-(2-dimethylaminoethyl)-1H-indol-5-yl]methyl]oxazolidin-2-one
- Tox21_111455
- Z0024
- DTXSID8045933
- (4S)-4-({3-[2-(dimethylamino)ethyl]-1H-indol-5-yl}methyl)-1,3-oxazolidin-2-one
- HMS2235I22
- DTXCID6025933
- ZOLMITRIPTAN (USP MONOGRAPH)
- (S)-4-((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)-1,3-oxazolidin-2-one
- ZOLMITRIPTAN (USP-RS)
- BDBM50033383
- CAS-139264-17-8
- Zolmiptriptan
- NSC760383
- HMS2093O14
- NSC-760383
- SCHEMBL33336
- MLS001424172
- 139264-25-8
- HMS2052K17
- 311-C-90
- (4S)-4-((3-(2-(dimethylamino)ethyl)-1H-indol-5-yl)methyl)-1,3-oxazolidin-2-one
- AB00698244_06
- (S)-4-((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)-2-oxazolidinone
- BZ164590
- MLS000758208
- BW-311C90;311C90
- NCGC00263884-03
- ZOLMITRIPTAN (EP MONOGRAPH)
- HB1801
- s1649
- NC00382
- HMS3714H11
- Zolmitriptan [USAN]
- KS-5072
- SPBio_000656
- CHEMBL1185
- HMS3884A06
- Zolmitriptan, United States Pharmacopeia (USP) Reference Standard
- ZMT
- ZOLMITRIPTAN [INN]
- (S)-4-({3-[2-(dimethylamino)ethyl]-1H-indol-5-yl}methyl)-1,3-oxazolidin-2-one
- Rapimelt
- NSC 760383
- BCP10513
- Zolmitriptan OD
- NCGC00263884-02
- ZOLMITRIPTAN [USP-RS]
- zominat
- 139264-17-8
- ZOLMITRIPTAN [USP MONOGRAPH]
- N02CC03
- MFCD00871503
- Zolmitriptan, >=98% (HPLC)
- ZOLMITRIPTAN [ORANGE BOOK]
- CCG-38993
- (S)-N,N-Dimethyl-2-[5-(2-oxo-1,3-oxazolidin-4-ylmethyl)-1H -indol-3-yl]ethylamine
- (S)-N,N-Dimethyl-2-[5-(2-oxo-1,3-oxazolidin-4-ylmethyl)-1H-indol-3-yl]ethylamine
- (4S)-4-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl]-2-oxazolidinone
- ZOLMITRIPTAN [WHO-DD]
- UNII-2FS66TH3YW
- BIDD:GT0040
- GTPL60
- (S) -N,N-Dimethyl-2- [5- (2-oxo-1,3-oxazolidin-4-ylmethyl) -1H -indol-3-yl]ethylamine
- AB00698244-05
- DB00315
- J-007257
- SMR000449310
- NCGC00095155-01
- (4S)-4-[[3-(2-dimethylaminoethyl)-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one
- (4S)-4-((3-(2-(DIMETHYLAMINO)ETHYL)-1H-INDOL-5-YL)METHYL)-2-OXAZOLIDINONE
- zolmitriptane
- zolmitriptan
- BRD-K54314721-001-10-2
- (S)-4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-2-oxazolidinone
- BRD-K54314721-001-09-4
- (4R)-4-[[3-(2-Dimethylaminoethyl)-1H-indol-5-yl]methyl]oxazolidin-2-one
- +Expand
- MDL： MFCD00871503
- InChIKey： ULSDMUVEXKOYBU-ZDUSSCGKSA-N
- Inchi： 1S/C16H21N3O2/c1-19(2)6-5-12-9-17-15-4-3-11(8-14(12)15)7-13-10-21-16(20)18-13/h3-4,8-9,13,17H,5-7,10H2,1-2H3,(H,18,20)/t13-/m0/s1
- SMILES： O1C(N([H])[C@]([H])(C1([H])[H])C([H])([H])C1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 287.16300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 287.163
Heavy Atom Count: 21
Complexity: 375
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 57.4

Experimental Properties

LogP: 2.25170
PSA: 57.36000
Merck: 10189
Refractive Index: 1.619
Boiling Point: 563.3°C at 760 mmHg
Melting Point: 136.0 to 140.0 deg-C
Flash Point: 294.5 °C
Solubility: Soluble in DMSO at 5mg/ml
Color/Form: Powder
Sensitiveness: Sensitive to heat
pka: 9.64(at 25℃)
λmax: 225(lit.)
Specific Rotation: -3° to -9° (c=1, MeOH)
Density: 1.217

Zolmitriptan Security Information

Symbol: GHS07
RTECS：RQ2707000
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：0-10°C
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning

Zolmitriptan Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Zolmitriptan Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001B1W-1g	2-Oxazolidinone, 4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-, (4S)-	139264-17-8	97%	1g	$88.00	2024-06-21
A2B Chem LLC	AA60180-5mg	Zolmitriptan	139264-17-8	≥98%	5mg	$52.00	2024-04-20
Aaron	AR001BA8-250mg	2-Oxazolidinone, 4-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-, (4S)-	139264-17-8	98%	250mg	$8.00
abcr	AB283029-200 mg	(S)-4-[3-(2-Dimethylamino-ethyl)-1H-indol-5-ylmethyl]-oxazolidin-2-one, 97%; .	139264-17-8	97%	200 mg	€60.40	2023-07-20
AstaTech	47224-1/G	ZOLMITRIPTAN	139264-17-8	97%	1g	$47	2023-09-17
Chemenu	CM148652-5g	(S)-4-((3-(2-(Dimethylamino)ethyl)-1H-indol-5-yl)methyl)oxazolidin-2-one	139264-17-8	95%+	5g	$123	2022-12-28
Crysdot LLC	CD31003648-100mg	Zolmitriptan	139264-17-8	98+%	100mg	$83	2024-07-18
DC Chemicals	DCAPI1454-100 mg	Zolmitriptan	139264-17-8	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-18567396-0.05g	(4S)-4-({3-[2-(dimethylamino)ethyl]-1H-indol-5-yl}methyl)-1,3-oxazolidin-2-one	139264-17-8	95%	0.05g	$148.0	2023-09-18
eNovation Chemicals LLC	D516780-5g	Zolmitriptan	139264-17-8	97%	5g	$250	2022-06-08

Zolmitriptan Synthesis

Zolmitriptan Suppliers

JI NAN LI DE YI YAO JI SHU Co., Ltd.

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:CHEN XIAN SHENG

Phone:15550407051

Email:lead@leadchem.net

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

widely chemical reagent

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:ZHAO FANG

Phone:13385289472

Email:z13385289472@163.com

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:CHEN XIN

Phone:17771822910

Email:1439735701@qq.com

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:139264-17-8)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

Zolmitriptan Related Literature

1. Developing tools and standards in molecular informatics

Chem. Commun. 2002 2745
2. 11CO bonds made easily for positron emission tomography radiopharmaceuticals

Benjamin H. Rotstein,Steven H. Liang,Michael S. Placzek,Jacob M. Hooker,Antony D. Gee,Frédéric Dollé,Alan A. Wilson,Neil Vasdev Chem. Soc. Rev. 2016 45 4708
3. High-performance liquid chromatography associated with resonance Rayleigh scattering spectral study of the interactions of palladium(ii)–antimigraine chelates with Erythrosin B and their analytical applications

Shiyu Li,Zhongying Zhang,Jingdong Peng,Xiang Wang,Dengying Long,Hong Xian,Ranxi Ni,Huanjun Peng,Jun Chen New J. Chem. 2020 44 3078
4. Carbon isotope labeling of carbamates by late-stage [11C], [13C] and [14C]carbon dioxide incorporation

Antonio Del Vecchio,Alex Talbot,Fabien Caillé,Arnaud Chevalier,Antoine Sallustrau,Olivier Loreau,Gianluca Destro,Frédéric Taran,Davide Audisio Chem. Commun. 2020 56 11677
5. A machine-assisted approach for the preparation of follow-on pharmaceutical compound libraries

Christiane Schotten,Lisa G. T. Leist,A. Lisa Semrau,Duncan L. Browne React. Chem. Eng. 2018 3 210
6. Synthesis and serotonergic activity of 2-oxadiazolyl-5-substituted-N,N-dimethyltryptamines: novel antagonists for the vascular 5-HT1B-like receptor

Gerard P. Moloney,Graeme R. Martin,Neil Mathews,Steve MacLennan,Susan Dodsworth,Pang Yih Sang,Cameron Knight,Miles Maxwell,Robert C. Glen J. Chem. Soc. Perkin Trans. 1 1999 2725
7. One-pot synthesis of gold nanoparticles by using 4-aminoantipyrine as a novel reducing and capping agent for simultaneous colorimetric sensing of four triptan-family drugs

Karuna A. Rawat,Kiran R. Surati,Suresh Kumar Kailasa Anal. Methods 2014 6 5972
8. Highly sensitive spectrofluorimetric method for the determination of two antimigraine drugs in their tablets and in biological fluids. Application to content uniformity testing

F. Belal,M. K. Sharaf El-Din,M. M. Tolba,H. Elmansi Anal. Methods 2014 6 2621
9. Recent advances of enantioseparations in capillary electrophoresis and capillary electrochromatography

Huang Lu,Guonan Chen Anal. Methods 2011 3 488
10. ISE-potentiometric sensor for the determination of zolmitriptan: applications in plasma, pharmaceutical formulation and in vitro release profile

Ahmed S. Saad,Mohamed R. El-Ghobashy,Nada S. Ayish,Badr A. El-Zeany New J. Chem. 2018 42 15263

Cas no 139264-17-8 (Zolmitriptan)

Zolmitriptan Properties

Names and Identifiers

Computed Properties

Experimental Properties

Zolmitriptan Security Information

Zolmitriptan Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Zolmitriptan Price

Zolmitriptan Synthesis

Zolmitriptan Suppliers

Zolmitriptan Related Literature

139264-17-8 (Zolmitriptan) Related Products